2-(1,1-Diethyl-propyl)-malonic acid dimethyl ester

• Molecular Formula: C12H22O4
• Molecular Weight: 230.30 g/mol
• IUPAC Name: dimethyl 2-(3-ethylpentan-3-yl)propanedioate
• InChI: InChI=1S/C12H22O4/c1-6-12(7-2,8-3)9(10(13)15-4)11(14)16-5/h9H,6-8H2,1-5H3
• InChI Key: DUHNESWHKUKBJG-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CC)C(C(=O)OC)C(=O)OC

Description

2-(1,1-Diethyl-propyl)-malonic acid dimethyl ester is a useful research compound. Its molecular formula is C12H22O4 and its molecular weight is 230.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Step B To a suspension of CuI (7.61 g, 40 mmol) in anhydrous tetrahydrofuran (100 mL) at −50° C. was added ethylmagnesium chloride (2 M, 40 mL, 80 mmol) during a period of 15 min. After the addition was finished, the reaction mixture was gradually warmed room temperature and stirred for 20 min. Then the temperature of the mixture was lowered to −50° C., a tetrahydrofuran solution (50 mL) of 2-(1-ethyl-propylidene)-malonic acid dimethyl ester (3.5 g, 17.5 mmol) was added. The reaction mixture was allowed to slowly warmed to room temperature and stirred for 3 h. Aqueous saturated NH4Cl solution was added to quench the reaction. The mixture was filtered, and the filtrate was concentrated to remove most of tetrahydrofuran. The residue was extracted with ethyl acetate twice. The organic layers were combined, concentrated. The residue was purified by chromatography (EtOAc:hexanes=1:30) to give 2-(1,1-diethyl-propyl)-malonic acid dimethyl ester as a colorless oil (2.6 g, 57%).